Cas no 14719-37-0 (Ethyl (tert-Butoxycarbonyl)glycinate)

Ethyl (tert-Butoxycarbonyl)glycinate is a protected glycine derivative widely used in peptide synthesis and organic chemistry. The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the amino functionality, ensuring stability under various reaction conditions while allowing selective deprotection under acidic conditions. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in coupling reactions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry, where controlled amino acid incorporation is critical. Its high purity and reliable performance make it a preferred choice for researchers requiring precise and efficient peptide chain elongation.
Ethyl (tert-Butoxycarbonyl)glycinate structure
14719-37-0 structure
Product Name:Ethyl (tert-Butoxycarbonyl)glycinate
CAS No:14719-37-0
MF:C9H17NO4
MW:203.23558306694
MDL:MFCD05663720
CID:120608
PubChem ID:253661354
Update Time:2025-05-27

Ethyl (tert-Butoxycarbonyl)glycinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-((tert-butoxycarbonyl)amino)acetate
    • N-Boc-Glycine Ethyl Ester
    • N-(tert-Butoxycarbonyl)glycine Ethyl Ester
    • Boc-Gly-OEt
    • Ethyl [(tert-butoxycarbonyl)amino]acetate
    • ethyl 2-(tert-butoxycarbonylamino)acetate
    • Glycine,N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
    • N-[(1,1-dimethylethoxy)carbonyl]Glycine ethyl ester
    • tert-Butoxycarbonylamino-acetic acid ethyl ester
    • Ethyl (tert-Butoxycarbonyl)glycinate
    • 14719-37-0
    • ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
    • NSC617246
    • HY-77894
    • Ethyl 2-[(tert-butoxy)carbonylamino]acetate
    • MFCD05663720
    • AMY3840
    • SY005788
    • Ethyl2-((tert-butoxycarbonyl)amino)acetate
    • Boc-Glycine ethyl ester
    • FT-0697708
    • A851083
    • AS-8917
    • CS-D0931
    • Ethyl 2-(tert-butoxycarbonylaMino)acetate;N-Boc-Glycine ethyl ester
    • Glycine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
    • CNIBHMMDDXGDNR-UHFFFAOYSA-N
    • ethyl 2-{[(tert-butoxy)carbonyl]amino}acetate
    • B4782
    • Ethyl 2-BOC-aminoacetate
    • N-tert-butyloxycarbonyl-glycine ethyl ester
    • ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]ACETATE
    • N-t-butoxycarbonylglycine ethyl ester
    • NSC-617246
    • AKOS008719557
    • SCHEMBL1936376
    • GS-4247
    • DB-063699
    • Tert-butoxycarbonylamino-acetic acid ethyl ester;N-Boc-glycine Ethyl Ester
    • ALBB-029927
    • MDL： MFCD05663720
    • Inchi： 1S/C9H17NO4/c1-5-13-7(11)6-10-8(12)14-9(2,3)4/h5-6H2,1-4H3,(H,10,12)
    • InChI Key： CNIBHMMDDXGDNR-UHFFFAOYSA-N
    • SMILES： O(C(NCC(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.11600
  • Monoisotopic Mass: 203.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4370
  • Melting Point: No data available
  • Boiling Point: 97°C/0.7mmHg(lit.)
  • Flash Point: 125.5℃
  • Refractive Index: 1.44
  • PSA: 64.63000
  • LogP: 1.46510

Ethyl (tert-Butoxycarbonyl)glycinate Security Information

Ethyl (tert-Butoxycarbonyl)glycinate Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl (tert-Butoxycarbonyl)glycinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM249574-100g
ethyl 2-((tert-Butoxycarbonyl)amino)acetate
 14719-37-0 95%
100g
 $194 2021-06-09
Fluorochem
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Boc-Glycine ethyl ester
 14719-37-0 95%
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 ￡10.00 2022-03-01
Fluorochem
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 14719-37-0 95%
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 ￡14.00 2022-03-01
Fluorochem
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 14719-37-0 95%
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 ￡25.00 2022-03-01
Fluorochem
093545-25g
Boc-Glycine ethyl ester
 14719-37-0 95%
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 ￡46.00 2022-03-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005788-5g
N-Boc-glycine Ethyl Ester
 14719-37-0 >97%
5g
 ¥28.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005788-10g
N-Boc-glycine Ethyl Ester
 14719-37-0 >97%
10g
 ¥43.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005788-25g
N-Boc-glycine Ethyl Ester
 14719-37-0 >97%
25g
 ¥80.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY005788-100g
N-Boc-glycine Ethyl Ester
 14719-37-0 >97%
100g
 ¥305.00 2024-07-09
Chemenu
CM249574-100g
ethyl 2-((tert-Butoxycarbonyl)amino)acetate
 14719-37-0 95%
100g
 $194 2023-02-02

Ethyl (tert-Butoxycarbonyl)glycinate Production Method

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